Cas no 1026575-32-5 (5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one)

5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one is a cyclic ketone derivative featuring a dimethoxymethyl substituent and geminal dimethyl groups on the cyclopentane ring. This compound is of interest in synthetic organic chemistry due to its functionalized structure, which serves as a versatile intermediate for the preparation of more complex molecules. The presence of both ketone and acetal functionalities offers selective reactivity for further transformations, such as nucleophilic additions or reductions. Its rigid cyclopentane backbone enhances stereochemical control in synthetic applications. The compound is typically utilized in pharmaceutical and fine chemical research, where its stability and modular reactivity are advantageous for scaffold diversification.

5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one structure

1026575-32-5 structure

Product Name:5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one

CAS No:1026575-32-5

MF:C₁₀H₁₈O₃

MW:186.248123645782

CID:5711557

PubChem ID:11148130

Update Time:2025-06-08

5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

- 5-(dimethoxymethyl)-2,2-dimethylcyclopentan-1-one
- 1026575-32-5
- EN300-1127070
- Cyclopentanone, 5-(dimethoxymethyl)-2,2-dimethyl-
- 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one
- Inchi： 1S/C10H18O3/c1-10(2)6-5-7(8(10)11)9(12-3)13-4/h7,9H,5-6H2,1-4H3
- InChI Key： MMJUWLAHRWIVBU-UHFFFAOYSA-N
- SMILES： O=C1C(C(OC)OC)CCC1(C)C

Computed Properties

Exact Mass: 186.125594432g/mol
Monoisotopic Mass: 186.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 35.5Å²

Experimental Properties

Density: 0.988±0.06 g/cm3(Predicted)
Boiling Point: 226.7±10.0 °C(Predicted)

5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1127070-0.05g	5-(dimethoxymethyl)-2,2-dimethylcyclopentan-1-one	1026575-32-5	95%	0.05g	$827.0	2023-10-26
Enamine	EN300-1127070-0.1g	5-(dimethoxymethyl)-2,2-dimethylcyclopentan-1-one	1026575-32-5	95%	0.1g	$867.0	2023-10-26
Enamine	EN300-1127070-0.25g	5-(dimethoxymethyl)-2,2-dimethylcyclopentan-1-one	1026575-32-5	95%	0.25g	$906.0	2023-10-26
Enamine	EN300-1127070-0.5g	5-(dimethoxymethyl)-2,2-dimethylcyclopentan-1-one	1026575-32-5	95%	0.5g	$946.0	2023-10-26
Enamine	EN300-1127070-1.0g	5-(dimethoxymethyl)-2,2-dimethylcyclopentan-1-one	1026575-32-5		1g	$1142.0	2023-06-09
Enamine	EN300-1127070-2.5g	5-(dimethoxymethyl)-2,2-dimethylcyclopentan-1-one	1026575-32-5	95%	2.5g	$1931.0	2023-10-26
Enamine	EN300-1127070-5.0g	5-(dimethoxymethyl)-2,2-dimethylcyclopentan-1-one	1026575-32-5		5g	$3313.0	2023-06-09
Enamine	EN300-1127070-10.0g	5-(dimethoxymethyl)-2,2-dimethylcyclopentan-1-one	1026575-32-5		10g	$4914.0	2023-06-09
Enamine	EN300-1127070-1g	5-(dimethoxymethyl)-2,2-dimethylcyclopentan-1-one	1026575-32-5	95%	1g	$986.0	2023-10-26
Enamine	EN300-1127070-5g	5-(dimethoxymethyl)-2,2-dimethylcyclopentan-1-one	1026575-32-5	95%	5g	$2858.0	2023-10-26

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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Additional information on 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one

Research Brief on 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one (CAS: 1026575-32-5) in Chemical Biology and Pharmaceutical Applications

The compound 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one (CAS: 1026575-32-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one as a versatile intermediate in the synthesis of complex organic molecules. Its cyclopentanone core, functionalized with dimethoxymethyl and dimethyl groups, provides a scaffold for further chemical modifications, making it valuable in medicinal chemistry. Researchers have explored its utility in the development of novel anti-inflammatory and antimicrobial agents, leveraging its ability to interact with key biological targets.

One of the most promising applications of this compound lies in its potential as a precursor for the synthesis of prostaglandin analogs. Prostaglandins play a critical role in inflammation and pain modulation, and synthetic analogs derived from 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one have shown enhanced stability and bioavailability in preclinical studies. These findings suggest its potential for advancing treatments for chronic inflammatory conditions.

In addition to its therapeutic potential, recent investigations have focused on optimizing the synthetic routes for 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one. Advances in catalytic methods, including asymmetric hydrogenation and enzymatic transformations, have improved the efficiency and yield of its production. These developments are critical for scaling up its use in pharmaceutical manufacturing while maintaining cost-effectiveness.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses have identified key structural features that contribute to its bioactivity. These insights are guiding the design of next-generation derivatives with improved pharmacological profiles.

Despite these advancements, challenges remain in the clinical translation of 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one-based therapeutics. Issues such as metabolic stability, toxicity, and formulation optimization require further investigation. Ongoing research aims to address these hurdles through structural modifications and advanced drug delivery systems.

In conclusion, 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one (CAS: 1026575-32-5) represents a promising candidate in the field of chemical biology and drug discovery. Its multifaceted applications, from synthetic intermediate to therapeutic agent, underscore its importance in contemporary research. Continued exploration of its properties and derivatives is expected to yield significant contributions to the development of novel pharmaceuticals.